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Compound of Interest

Compound Name: Methothrin

Cat. No.: B1142013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Methothrin, a synthetic pyrethroid insecticide. The information is curated for

professionals in research, science, and drug development, with a focus on delivering precise

data and methodologies.

Chemical Identity and Nomenclature
Methothrin is a synthetic insecticide belonging to the pyrethroid class, valued for its efficacy in

pest control.[1] It is structurally a chrysanthemic acid ester.[1][2]

IUPAC Name: [4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methylprop-1-

enyl)cyclopropane-1-carboxylate[1][3][4][5]

CAS Name: [4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methyl-1-propen-1-

yl)cyclopropanecarboxylate[4]

CAS Registry Number: 34388-29-9[2][4][6]

Synonyms: 4-(methoxymethyl)benzyl chrysanthemummonocarboxylate, MB pyrethroid,

Methothryn[5][6][7]
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The following table summarizes the key physical and chemical properties of Methothrin.

Property Value Reference

Molecular Formula C₁₉H₂₆O₃ [1][2][3][4][6]

Molecular Weight 302.41 g/mol [1][2][3][5]

Boiling Point 369.639 °C at 760 mmHg [3][6]

Density 1.075 g/cm³ [3][6]

Flash Point 154.79 °C [6]

Refractive Index 1.501 [6]

Topological Polar Surface Area 35.5 Å² [5][6]

XLogP3 4.1 - 5.1 [5][6]

Hydrogen Bond Acceptor

Count
3 [6]

Rotatable Bond Count 7 [6]

Appearance Neat [2]

Solubility

While specific quantitative data

is not readily available, as a

pyrethroid with a significant

hydrophobic structure,

Methothrin is expected to be

sparingly soluble in water but

show higher solubility in

organic solvents like acetone,

ethanol, and DMSO.[8][9]

Synthesis of Methothrin
The synthesis of Methothrin is a multi-step process that involves the preparation of

chrysanthemic acid and 4-(methoxymethyl)benzyl chloride, followed by their reaction to form

the final product.[6]
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Diagram of the general synthesis pathway for Methothrin.

A detailed experimental protocol for the synthesis of Methothrin involves the reaction of

sodium chrysanthemate with 4-(methoxymethyl)benzyl chloride in a polar aprotic solvent.[6]

The process typically involves saponifying ethyl chrysanthemate with sodium hydroxide in

ethanol, removing the solvents, and then reacting the resulting sodium chrysanthemate with 4-

(methoxymethyl)benzyl chloride in the presence of a catalyst at 85-90°C for approximately 2

hours.[6] The final product is obtained after cooling, filtration of sodium chloride, and distillation

under reduced pressure.[6]

Mechanism of Action
As a pyrethroid insecticide, Methothrin's primary mechanism of action involves the disruption

of the insect's nervous system.[1] It specifically targets the voltage-gated sodium channels in

neuronal membranes.[1][10]

Mechanism of action of Methothrin on insect sodium channels.

Methothrin binds to the open state of the voltage-gated sodium channels, preventing them

from closing in a timely manner.[10] This leads to a prolonged influx of sodium ions, causing a

state of hyperexcitability and prolonged depolarization of the nerve membrane.[1][10] The

continuous nerve impulses disrupt normal nerve function, leading to paralysis and ultimately

the death of the insect.[1][10]

Experimental Protocols for Analysis
The determination of Methothrin in various matrices is crucial for research, quality control, and

environmental monitoring. The most common analytical techniques are Gas Chromatography

(GC) and High-Performance Liquid Chromatography (HPLC).

5.1. Gas Chromatography (GC)

A common method for the analysis of pyrethroids, including Methothrin, is capillary gas

chromatography.

Sample Preparation: For biological samples like urine and plasma, a solid-phase extraction

(SPE) using Sep-Pak C18 cartridges can be employed for isolation and clean-up.[11] The

samples are often mixed with 70% methanol before being applied to the cartridge, and the
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insecticides are eluted with chloroform.[11] For environmental samples, liquid-liquid

extraction may be used.[12]

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or an

electron capture detector (ECD) is typically used.[3][11][13] For enhanced selectivity and

sensitivity, a mass spectrometer (MS) can be used as the detector.[12][13]

Chromatographic Conditions:

Column: A fused silica capillary column, such as one with a QF-1 stationary phase (10m x

0.53mm x 1.0µm film), can be used for the separation of pyrethroid stereoisomers.[3]

Temperatures: Injector and detector temperatures are typically set around 280°C, with the

column temperature programmed depending on the specific pyrethroids being analyzed

(e.g., 180°C - 260°C).[3]

Carrier Gas: Hydrogen is often used as the carrier gas.[3]

5.2. High-Performance Liquid Chromatography (HPLC)

HPLC is another powerful technique for the determination of pyrethroids.

Sample Preparation: Residues from fruit and vegetable samples can be extracted with

methanol and then partitioned with toluene.[3] A clean-up step using a Florisil-charcoal

column is often performed.[3] For pharmaceutical formulations, the sample can be dissolved

in methanol and sonicated.[14]

Instrumentation: An HPLC system with a UV detector is commonly used.[3][14]

Chromatographic Conditions:

Column: A reverse-phase C18 column, such as a µBondapak C18, is frequently employed.

[3]

Mobile Phase: A mixture of acetonitrile and deionized water is a common mobile phase.[3]

For permethrin, a related pyrethroid, a mobile phase of methanol-water (78:22, v/v) has

been used.[14]
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Detection: UV detection is typically performed at a wavelength where the analyte absorbs,

for example, 272 nm for permethrin.[14]

This guide provides a foundational understanding of Methothrin's properties and the

methodologies for its synthesis and analysis. For further in-depth research, consulting the cited

literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Properties of Methothrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142013#physical-and-chemical-properties-of-
methothrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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